tert-butyl (2R)-6-oxopiperidine-2-carboxylate

• Molecular Formula: C10H17NO3
• Molecular Weight: 199.25 g/mol
• IUPAC Name: tert-butyl 6-oxopiperidine-2-carboxylate
• InChI: InChI=1S/C10H17NO3/c1-10(2,3)14-9(13)7-5-4-6-8(12)11-7/h7H,4-6H2,1-3H3,(H,11,12)
• InChI Key: VBGWLMQABAJEAR-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)C1CCCC(=O)N1

Description

tert-Butyl (2R)-6-oxopiperidine-2-carboxylate is an organic compound that belongs to the class of piperidine carboxylates. It is characterized by the presence of a tert-butyl ester group attached to the piperidine ring. This compound is of interest in various fields of chemistry and biology due to its unique structural features and reactivity.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of tert-butyl (2R)-6-oxopiperidine-2-carboxylate typically involves the esterification of 6-oxopiperidine-2-carboxylic acid with tert-butyl alcohol. One common method involves the use of an acid catalyst, such as sulfuric acid, to facilitate the esterification reaction. The reaction is carried out under reflux conditions to ensure complete conversion of the carboxylic acid to the ester.

Industrial Production Methods

In an industrial setting, the production of this compound can be achieved using flow microreactor systems. These systems offer advantages such as improved efficiency, versatility, and sustainability compared to traditional batch processes . The use of flow microreactors allows for precise control over reaction conditions, leading to higher yields and purity of the final product.

Chemical Reactions Analysis

Types of Reactions

tert-Butyl (2R)-6-oxopiperidine-2-carboxylate undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can convert the ketone group to an alcohol.

Substitution: The ester group can undergo nucleophilic substitution reactions to form different derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are typically used.

Substitution: Nucleophiles like amines or alcohols can be used in substitution reactions under basic conditions.

Major Products Formed

The major products formed from these reactions include:

Oxidation: 6-oxopiperidine-2-carboxylic acid

Reduction: 6-hydroxypiperidine-2-carboxylate

Substitution: Various substituted piperidine derivatives

Scientific Research Applications

tert-Butyl (2R)-6-oxopiperidine-2-carboxylate has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of complex organic molecules.

Biology: The compound is studied for its potential biological activity and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential as a pharmaceutical intermediate.

Industry: It is used in the production of fine chemicals and as a precursor in various industrial processes.

Mechanism of Action

The mechanism of action of tert-butyl (2R)-6-oxopiperidine-2-carboxylate involves its interaction with specific molecular targets. The compound can act as an inhibitor or modulator of certain enzymes or receptors, affecting various biochemical pathways. The exact molecular targets and pathways depend on the specific application and context of its use .

Comparison with Similar Compounds

Similar Compounds

• tert-Butyl carbamate
• tert-Butyl acetate
• tert-Butyl alcohol

Uniqueness

tert-Butyl (2R)-6-oxopiperidine-2-carboxylate is unique due to its piperidine ring structure combined with a tert-butyl ester group. This combination imparts distinct reactivity and properties compared to other tert-butyl derivatives. The presence of the piperidine ring makes it a valuable intermediate in the synthesis of various pharmaceuticals and biologically active compounds .